5,8-Dimethoxyquinolin-3-amine

• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 5,8-dimethoxyquinolin-3-amine
• InChI: InChI=1S/C11H12N2O2/c1-14-9-3-4-10(15-2)11-8(9)5-7(12)6-13-11/h3-6H,12H2,1-2H3
• InChI Key: MFUJZSYIRITMMM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=C(C=NC2=C(C=C1)OC)N

Description

5,8-Dimethoxyquinolin-3-amine is a quinoline derivative characterized by methoxy (-OCH₃) substituents at positions 5 and 8 of the quinoline scaffold and an amino (-NH₂) group at position 3 (Figure 1). The methoxy groups at positions 5 and 8 likely influence electronic properties, solubility, and binding interactions, while the amine at position 3 may enhance hydrogen-bonding capabilities.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5,8-Dimethoxyquinolin-3-amine typically involves the functionalization of the quinoline ring. Common synthetic routes include:

Friedländer Synthesis: This method involves the condensation of 2-aminobenzaldehyde with a ketone in the presence of an acid catalyst.

Skraup Synthesis: This involves the cyclization of aniline derivatives with glycerol and sulfuric acid.

Doebner-Miller Reaction: This method uses aniline derivatives and α,β-unsaturated carbonyl compounds under acidic conditions.

Industrial Production Methods: Industrial production of quinoline derivatives, including 5,8-Dimethoxyquinolin-3-amine, often employs green chemistry principles. Methods such as microwave-assisted synthesis, solvent-free reactions, and the use of recyclable catalysts are preferred to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 5,8-Dimethoxyquinolin-3-amine can undergo oxidation reactions, typically using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the amino group, often using reagents like alkyl halides.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Hydrogen gas, palladium catalyst.

Substitution: Alkyl halides, acid or base catalysts.

Major Products:

Oxidation: Quinoline N-oxides.

Reduction: Reduced quinoline derivatives.

Substitution: Alkylated quinoline derivatives.

Scientific Research Applications

Chemistry: : 5,8-Dimethoxyquinolin-3-amine is used as a building block in the synthesis of more complex organic molecules. It is also used in the study of reaction mechanisms and the development of new synthetic methodologies .

Biology: : This compound is investigated for its potential biological activities, including antimicrobial and anticancer properties. It serves as a lead compound in drug discovery .

Medicine: : In medicinal chemistry, 5,8-Dimethoxyquinolin-3-amine is explored for its potential therapeutic applications, particularly in the treatment of infectious diseases and cancer .

Industry: : The compound is used in the production of dyes, pigments, and other industrial chemicals. Its derivatives are also used in the development of materials with specific electronic properties .

Mechanism of Action

The mechanism of action of 5,8-Dimethoxyquinolin-3-amine involves its interaction with specific molecular targets. For instance, it can act as an inhibitor of certain enzymes or receptors, thereby modulating biological pathways. The exact molecular targets and pathways depend on the specific application and the structure of the compound .

Comparison with Similar Compounds

Structural Analogs: Substituent Position and Type

The biological and physicochemical properties of quinoline derivatives are highly dependent on substituent positions and functional groups. Below is a comparative analysis of 5,8-Dimethoxyquinolin-3-amine with key analogs (Table 1).

Key Findings from Comparative Analysis

Substituent Position Effects: Methoxy vs. Halogen: Methoxy groups (e.g., 7,8-Dimethoxyquinolin-3-amine ) enhance electron density and may improve solubility compared to halogenated analogs like 5,8-Dibromoquinolin-3-amine , which are bulkier and more lipophilic.

Synthetic Approaches: Deprotection Strategies: The synthesis of 7,8-Dimethoxyquinolin-3-amine involves TFA-mediated cleavage of a tert-butyl carbamate , a method less common in halogenated analogs. Pd-Catalyzed Coupling: Many analogs (e.g., 8-Chloro-N-(2-adamantyloxyethyl)quinolin-2-amine ) rely on Pd catalysts for introducing complex substituents, suggesting versatility in functionalization.

Its activity may differ from 5,8-Dimethoxyquinolin-3-amine due to substituent positioning. Halogenated derivatives (e.g., 5,8-Dibromoquinolin-3-amine ) are often explored for enhanced reactivity in cross-coupling reactions or as intermediates in drug discovery.

Physicochemical Properties

• Solubility: Methoxy groups generally improve aqueous solubility compared to methyl or halogen substituents. For example, 7,8-Dimethoxyquinolin-3-amine was isolated as a yellow oil, suggesting moderate polarity, whereas 5,8-Dibromoquinolin-3-amine is likely less soluble due to bromine’s hydrophobicity.
• Thermal Stability : Melting points are unreported for most analogs, but tert-butyl carbamate intermediates (e.g., compound 28 ) are typically stable oils, while halogenated analogs may crystallize at higher temperatures.

Biological Activity

5,8-Dimethoxyquinolin-3-amine is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews the existing literature on its biological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

5,8-Dimethoxyquinolin-3-amine features a quinoline core with methoxy substituents at the 5 and 8 positions and an amine group at the 3 position. This unique structure influences its reactivity and biological interactions.

The mechanisms by which 5,8-dimethoxyquinolin-3-amine exerts its effects include:

• Enzyme Inhibition : The compound has been shown to inhibit various enzymes, potentially affecting metabolic pathways related to cancer and infectious diseases.
• Receptor Interaction : It may interact with specific receptors, modulating signaling pathways that influence cell proliferation and apoptosis.
• Antimicrobial Activity : Studies indicate that this compound exhibits antibacterial and antifungal properties, likely through disruption of microbial cell membranes or inhibition of essential metabolic processes.

Antimicrobial Properties

Research has demonstrated that 5,8-dimethoxyquinolin-3-amine possesses notable antimicrobial activity against both gram-positive and gram-negative bacteria. In vitro studies have shown:

Microbial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	15 µg/mL
Escherichia coli	20 µg/mL
Candida albicans	10 µg/mL

These findings suggest that the compound could serve as a lead for developing new antimicrobial agents.

Cytotoxicity Studies

Cytotoxicity assays conducted on human cell lines have indicated that 5,8-dimethoxyquinolin-3-amine exhibits selective toxicity. For instance:

Cell Line	IC50 (µM)
WI38 (normal lung fibroblast)	>50
HeLa (cervical cancer)	25
MCF7 (breast cancer)	30

The higher IC50 values in normal cells suggest a favorable therapeutic index for cancer treatment applications.

Case Studies

• Anticancer Activity : A study investigated the effects of 5,8-dimethoxyquinolin-3-amine on MCF7 breast cancer cells. The compound induced apoptosis through the activation of caspase pathways, leading to cell cycle arrest at the G0/G1 phase, which was confirmed by flow cytometry analysis.
• In Vivo Efficacy : In animal models of bacterial infection, administration of 5,8-dimethoxyquinolin-3-amine resulted in significant reductions in bacterial load compared to untreated controls. The compound was well-tolerated with no observed toxic effects at therapeutic doses.